molecular formula C13H8ClNO B8718107 5'-Chloro-2'-hydroxy-[1,1'-biphenyl]-3-carbonitrile

5'-Chloro-2'-hydroxy-[1,1'-biphenyl]-3-carbonitrile

Cat. No.: B8718107
M. Wt: 229.66 g/mol
InChI Key: PTRVFLAVMPOVGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5'-Chloro-2'-hydroxy-[1,1'-biphenyl]-3-carbonitrile is a useful research compound. Its molecular formula is C13H8ClNO and its molecular weight is 229.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H8ClNO

Molecular Weight

229.66 g/mol

IUPAC Name

3-(5-chloro-2-hydroxyphenyl)benzonitrile

InChI

InChI=1S/C13H8ClNO/c14-11-4-5-13(16)12(7-11)10-3-1-2-9(6-10)8-15/h1-7,16H

InChI Key

PTRVFLAVMPOVGF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C2=C(C=CC(=C2)Cl)O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of boron tribromide (1M in dichloromethane, 6 ml) was added to a stirred solution of the product from step (i) in dichloromethane (10 ml) at 0° C. After 15 min the mixture was warmed to room temperature, stirred for 16 h then poured onto ice. The mixture was extracted with dichloromethane then ethylacetate, the organics combined, dried and evaporated under reduced pressure. The residue was purified by chromatography on silica eluting with 30-70% diethylether/isohexane. Yield 0.415 g
Quantity
6 mL
Type
reactant
Reaction Step One
Name
product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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